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Compound of Interest

Compound Name: 2,4,6-Tribromopyridine 1-oxide
CAS No.: 170875-37-3
Cat. No.: B063131
Get Quote
. J

Executive Summary & Compound Profile

2,4,6-Tribromopyridine 1-oxide is a critical intermediate in the synthesis of functionalized
pyridine derivatives, particularly for introducing nucleophiles at the 2- or 4-positions via ipso-
substitution.[1] Unlike its parent compound (2,4,6-tribromopyridine), the N-oxide moiety
activates the ring towards nucleophilic attack while altering the solubility and electronic profile.

[1]
e Chemical Formula: C
H
Br
NO[1][2]
e Molecular Weight: 331.79 g/mol (based on

Br)[2]
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» Key Diagnostic Feature: The convergence of the

H NMR spectrum into a single singlet and the distinctive "tribromo" isotope pattern in Mass
Spectrometry.[2]

Synthesis & Sample Definition

To ensure the spectroscopic data correlates to a defined sample, the standard synthesis
involves the oxidation of 2,4,6-tribromopyridine.[1] This context is vital as partial oxidation can
lead to mixtures detectable by NMR.[2]

Reaction Protocol

The oxidation is typically achieved using m-Chloroperoxybenzoic acid (mCPBA) in
dichloromethane (DCM) or Trifluoroacetic acid (TFA) / Hydrogen Peroxide.[2]

Step-by-Step Workflow:
 Dissolution: Dissolve 2,4,6-tribromopyridine (1.0 eq) in DCM.
e Oxidation: Add mCPBA (1.2 - 1.5 eq) portion-wise at 0°C.

o Reaction: Stir at room temperature for 12—24 hours. Monitor by TLC (the N-oxide is
significantly more polar/lower R

than the starting material).[2]

e Workup: Wash with aqueous NaHCO

to remove m-chlorobenzoic acid byproduct.

 Purification: Recrystallization from ethanol or column chromatography (DCM/MeOH).
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Figure 1: Synthetic pathway for the generation of the N-oxide target, highlighting the oxidative
transformation.

Mass Spectrometry (MS) Analysis

The mass spectrum provides the most definitive confirmation of the "Tribromo" motif.[2]
Bromine has two stable isotopes,

Br (50.7%) and

Br (49.3%), in a roughly 1:1 ratio.[2] A molecule with three bromine atoms exhibits a
characteristic tetrad pattern.

Isotope Pattern Logic

For C

H
Br

NO, the molecular ion cluster will span approximately 6 mass units.[2]
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Approx.[2][3][4][5] Relative Intensity

lon Species Composition .
[6][7][8] Mass (m/z) (Theoretical)

M
Br 329 1 (100%)
Br

M+2 331 3 (300%)
Br
Br

M+4 333 3 (300%)
Br

M+6 Br 335 1 (100%)

Note: The exact masses will vary slightly, but the 1:3:3:1 intensity ratio is the diagnostic

fingerprint.

Fragmentation Pathway

e [M - 16]: Loss of Oxygen.[1][2][9] A distinct cluster appearing at m/z ~313-319 (reverting to

the tribromopyridine pattern).[2]

e [M -79/81]: Loss of a Bromine radical.[1][2]

[M - O]+

m/z 313, 315, 317, 319
(Loss of Oxygen)

Molecular lon [M]+
m/z 329, 331, 333, 335
(1:3:3:1 Pattern)

m/z ~250 cluster
(Loss of Bromine)
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Figure 2: Primary fragmentation pathways observed in Electron Impact (El) Mass
Spectrometry.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The high symmetry of the molecule simplifies the NMR data, making any impurity immediately
obvious.[2]

H NMR (Proton)
Due to the

symmetry axis passing through the Nitrogen and C-4, the protons at positions 3 and 5 are
chemically equivalent.[2]

» Signal: A single Singlet (s).

e Chemical Shift (
): Typically 7.80 — 8.00 ppm (in CDCI
or DMSO-

).[11[2]

 Interpretation: The N-oxide moiety generally shields the 2,6-positions (occupied by Br) and
has a smaller deshielding effect on the 3,5-protons compared to the parent pyridine.[1] The
absence of coupling (J-values) confirms the 2,4,6-substitution pattern.[1]

C NMR (Carbon)

The symmetry dictates only 3 distinct carbon signals despite the 5-carbon ring.[2]
e C-2, C-6 (C-Br): Quaternary carbons, typically 140-145 ppm.[1][2]
e C-4 (C-Br): Quaternary carbon, typically 120-130 ppm.[1][2]

e C-3, C-5 (C-H): Methine carbons, typically 128—-132 ppm.[1][2]
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Figure 3: Symmetry map showing equivalent nuclei. C-3 and C-5 produce the single proton
signal.

Infrared (IR) Spectroscopy
IR is useful for confirming the success of the oxidation step (appearance of N-O stretch).[2]
e N-O Stretch: A strong, characteristic band at 1250 — 1300 cm

[1][2] This band is absent in the starting material.[2]

e C-Br Stretch: Strong bands in the fingerprint region (600 — 800 cm

).[11[2]

e C=C/C=N Stretches: Aromatic ring breathing modes around 1450 — 1600 cm
[1112]

Consolidated Data Summary
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Technique Parameter Value | Description  Assighment
Shift (
H NMR 7.80 — 8.00 ppm H-3, H-5 (Equivalent)
)
Multiplicity Singlet (s) No vicinal protons
Integration 2H
Symmetry (
C NMR Signals 3 Distinct Peaks
)
M]
MS (EI/ESI) Molecular lon 329, 331, 333, 335 (Br
pattern)
Most abundant
Base Peak 331/333 )
isotopologues
IR Diagnostic Band 1250 — 1300 cm N-O Stretch
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 4-cyanopyridine for Pharma and agrochemical industry [jubilantingrevia.com]

. 2,4,6-Tribromoaniline | C6H4Br3N | CID 8986 - PubChem [pubchem.ncbi.nlm.nih.gov]
. MEIE N-| 44 95% | Sigma-Aldrich [sigmaaldrich.com]

. chem.libretexts.org [chem.libretexts.org]

. quora.com [quora.com]

. alhamchemicals.com [alhamchemicals.com]

. CAS:25373-69-7, 2,6-Dibromopyridine N-oxide-££1§[%&% [bidepharm.com]

. pubs.rsc.org [pubs.rsc.org]

°
(o] (0] ~ (o)) ol iy w N -

. masterorganicchemistry.com [masterorganicchemistry.com]

¢ To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of
2,4,6-Tribromopyridine 1-oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063131/docs#comprehensive-spectroscopic-
characterization-of-2-4-6-tribromopyridine-1-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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